Cas no 1235528-17-2 (7-(trifluoromethyl)-2-oxa-5-azabicyclo4.1.0heptane)

• Product Name: 7-(trifluoromethyl)-2-oxa-5-azabicyclo4.1.0heptane
• CAS No: 1235528-17-2
• MF: C₆H₈F₃NO
• MW: 167.12903213501
• CID: 5216294
• PubChem ID: 47003534
• Update Time: 2023-11-24

7-(trifluoromethyl)-2-oxa-5-azabicyclo4.1.0heptane Chemical and Physical Properties

Names and Identifiers

• 7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane
• 2-Oxa-5-azabicyclo[4.1.0]heptane, 7-(trifluoromethyl)-
• 7-(trifluoromethyl)-2-oxa-5-azabicyclo4.1.0heptane

• Inchi： 1S/C6H8F3NO/c7-6(8,9)3-4-5(3)11-2-1-10-4/h3-5,10H,1-2H2
• InChI Key： XZVIYSKMCODTKK-UHFFFAOYSA-N
• SMILES： FC(C1C2C1NCCO2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• XLogP3: 0.7
• Topological Polar Surface Area: 21.3